Cas no 680859-97-6 (4-Pyridinamine,3-iodo-N-methyl-(9CI))

• Product Name: 4-Pyridinamine,3-iodo-N-methyl-(9CI)
• CAS No: 680859-97-6
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 968750
• PubChem ID: 45117296
• Update Time: 2025-07-08

4-Pyridinamine,3-iodo-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,3-iodo-N-methyl-(9CI)
• 3-Iodo-N-methylpyridin-4-amine
• SCHEMBL23460857
• 680859-97-6
• AKOS027412258
• D83398
• EN300-7618671
• CS-0161125
• BS-17428
• MFCD18820783
• 4-Pyridinamine, 3-iodo-N-methyl-
• DB-272733

• Inchi： 1S/C6H7IN2/c1-8-6-2-3-9-4-5(6)7/h2-4H,1H3,(H,8,9)
• InChI Key： NAGJYUCEJFOXDF-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1NC

Computed Properties

• Exact Mass: 233.96540g/mol
• Monoisotopic Mass: 233.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-Pyridinamine,3-iodo-N-methyl-(9CI)

4-Pyridinamine,3-iodo-N-methyl-(9CI): A Comprehensive Overview

The compound 4-Pyridinamine,3-iodo-N-methyl-(9CI), with the CAS number 680859-97-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an amine group and an iodine substituent. The presence of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of 4-Pyridinamine,3-iodo-N-methyl-(9CI) as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be effectively utilized in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its role in the synthesis of kinase inhibitors has been extensively explored, showcasing its importance in drug discovery.

The chemical structure of 4-Pyridinamine,3-iodo-N-methyl-(9CI) is defined by a pyridine ring with an amino group at position 4 and an iodine atom at position 3. The N-methyl substitution further enhances its reactivity and stability, making it a valuable precursor in organic synthesis. This structure allows for a wide range of reactions, including nucleophilic substitutions and cross-coupling reactions, which are critical in modern synthetic methodologies.

One of the most notable applications of 4-Pyridinamine,3-iodo-N-methyl-(9CI) is in the field of medicinal chemistry. Its ability to form stable bonds with metal ions has led to its use in the development of metalloenzyme inhibitors. Recent research has focused on its potential as a lead compound for anti-cancer therapies, where it has shown promising activity against various cancer cell lines.

In addition to its pharmaceutical applications, 4-Pyridinamine,3-iodo-N-methyl-(9CI) has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role in the synthesis of conducting polymers and light-emitting materials, highlighting its potential in advancing next-generation electronic technologies.

The synthesis of 4-Pyridinamine,3-iodo-N-methyl-(9CI) involves a series of well-established organic reactions. The starting material is typically derived from pyridine derivatives, which undergo iodination and subsequent amine substitution to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, the handling and disposal of 4-Pyridinamine,3-iodo-N-methyl-(9CI) must adhere to strict safety protocols. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to minimize exposure and ensure compliance with regulatory standards.

In conclusion, 4-Pyridinamine,3-iodo-N-methyl-(9CI) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable chemical entity. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing scientific and technological frontiers.